Cas no 2548997-22-2 (2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile)

• Product Name: 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile
• CAS No: 2548997-22-2
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 5311331
• PubChem ID: 154829428
• Update Time: 2025-11-01

2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2548997-22-2
• AKOS040730627
• 2-{4-[(1,1-dioxo-1lambda,2-benzothiazol-3-yl)(methyl)amino]piperidin-1-yl}pyridine-4-carbonitrile
• 2-{4-[(1,1-dioxo-1??,2-benzothiazol-3-yl)(methyl)amino]piperidin-1-yl}pyridine-4-carbonitrile
• F6789-7548
• 2-[4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)methylamino]-1-piperidinyl]-4-pyridinecarbonitrile
• 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile

• Inchi： 1S/C19H19N5O2S/c1-23(19-16-4-2-3-5-17(16)27(25,26)22-19)15-7-10-24(11-8-15)18-12-14(13-20)6-9-21-18/h2-6,9,12,15H,7-8,10-11H2,1H3
• InChI Key： MOVHDMHWMGFTOI-UHFFFAOYSA-N
• SMILES： C1(N2CCC(N(C3C4=C(S(=O)(=O)N=3)C=CC=C4)C)CC2)=NC=CC(C#N)=C1

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.7±65.0 °C(Predicted)
• pka: 5.31±0.27(Predicted)

Additional information on 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile

Comprehensive Overview of 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile (CAS No. 2548997-22-2)

The compound 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile, identified by its CAS No. 2548997-22-2, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, with its intricate structure featuring a benzothiazole core and a pyridine-carbonitrile moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pharmacophore, which combines a sulfonamide group with a piperidine scaffold, offering diverse biological activities.

In recent years, the demand for novel heterocyclic compounds like 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile has surged due to their role in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. These targets are critical in treating conditions such as inflammation, cancer, and neurological disorders. The compound's CAS No. 2548997-22-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge therapeutic research.

The synthesis of 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its benzothiazole component is known for enhancing metabolic stability, while the pyridine-4-carbonitrile group contributes to improved solubility and binding affinity. These properties make it a promising candidate for structure-activity relationship (SAR) studies and lead optimization.

From an industrial perspective, the compound's CAS No. 2548997-22-2 is often associated with high-throughput screening (HTS) and fragment-based drug design. Its molecular weight and lipophilicity align with the Lipinski's Rule of Five, a key metric in drug-likeness predictions. Additionally, the rise of AI-driven drug discovery has further amplified interest in such molecules, as computational models can efficiently predict their interactions with biological targets.

Environmental and regulatory considerations for 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions and thermal profiles are frequently studied to ensure compatibility with formulation processes. These aspects are critical for pharmaceutical manufacturing and quality control.

In conclusion, 2-{4-(1,1-dioxo-1,2-benzothiazol-3-yl)(methyl)aminopiperidin-1-yl}pyridine-4-carbonitrile (CAS No. 2548997-22-2) stands as a versatile scaffold in modern drug development. Its structural complexity and functional groups offer vast opportunities for innovation in precision medicine and targeted therapy. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing personalized healthcare solutions.